4'-Hydroxy-3'-methoxy-[1,1'-biphenyl]-3-carboxylic acid

• IUPAC Name: 3-(4-hydroxy-3-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H12O4/c1-18-13-8-10(5-6-12(13)15)9-3-2-4-11(7-9)14(16)17/h2-8,15H,1H3,(H,16,17)
• InChI Key: CJSQCDOAVLQBRY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=CC=C2)C(=O)O)O
• Molecular Formula: C14H12O4
• DSSTOX Substance ID: DTXSID80681811
• Molecular Weight: 244.24 g/mol
• CAS RN: 1215206-61-3

Description

The compound “4’-Hydroxy-3’-methoxy-[1,1’-biphenyl]-3-carboxylic acid” is a derivative of biphenyl, which is a type of organic compound that consists of two benzene rings connected by a single covalent bond. The compound has a hydroxy group (-OH) and a methoxy group (-OCH3) attached to the biphenyl structure. It is also related to 4’-Hydroxy-3’-methoxyacetophenone, which is used as an inhibitor of nicotinamide adenine dinucleotide phosphate (NADPH) oxidase.

Synthesis Analysis

The synthesis of similar compounds, such as 4-Hydroxy-3-methoxycinnamic acid, involves several steps. One approach involves the reaction of ferulic acid with thionyl chloride to obtain ferulic acid chloride, which is then reacted with hydrazine hydrate to obtain the ferulic acid hydrazide. The hydrazide is then condensed with various benzaldehydes to obtain the corresponding hydrazones.

Molecular Structure Analysis

The molecular structure of the compound can be determined using techniques such as Fourier Transform Infrared Spectroscopy (FTIR) and Raman spectroscopy. The compound has a molecular weight of 200.23 g/mol.

Chemical Reactions Analysis

Biphenyl compounds undergo various chemical reactions, including Wurtz–Fittig, Ullmann, Bennett–Turner, Negishi, Kumada, Stille, Suzuki–Miyaura, Friedel–Crafts, cyanation, amination, and various electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various techniques. For example, the melting point of a related compound, 4-Hydroxy-3-methoxycinnamic acid, is between 169-172 °C.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• Biphenyl Derivatives : This compound serves as an intermediate in the synthesis of diverse biphenyl derivatives. .
• Topical Retinoid : The compound contributes to the synthesis of adapalene, a third-generation topical retinoid primarily used for treating acne vulgaris. .

Fluorescence Studies and Analytical Chemistry

• Fluorescence Intensity : 4’-Hydroxy-3’-methoxybiphenyl-3-carboxylic acid has been employed as a standard reagent in fluorescence studies. .

Suzuki–Miyaura Coupling and Organic Synthesis

• Mono-Borylation : Researchers have explored iridium-based catalysis for the mono-borylation of symmetrically and asymmetrically substituted arenes. .

Oxime and Hydrazone Formation

• Chemical Reactions : The compound can react with hydroxylamine to form oximes or with hydrazine to form hydrazones. .

Biological Activities and Drug Development

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Pharmacological Studies and Beyond

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Mechanism of Action

Mode of Action

It is known that the compound can participate in suzuki–miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Biochemical Pathways

The compound may be involved in various biochemical pathways. For instance, it could potentially participate in the Suzuki–Miyaura coupling reaction, which involves the formation of a new carbon-carbon bond

Action Environment

Environmental factors can influence the action, efficacy, and stability of many compounds. Specific information about how such factors affect 4’-hydroxy-3’-methoxy-[1,1’-biphenyl]-3-carboxylic acid is currently lacking .

Safety and Hazards

The safety and hazards of a compound depend on its specific properties. For example, 4-Hydroxy-3-methoxycinnamic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for research on “4’-Hydroxy-3’-methoxy-[1,1’-biphenyl]-3-carboxylic acid” and related compounds could involve further exploration of their potential health benefits, as well as the development of new synthesis methods and the investigation of their mechanisms of action. The potential applications of these compounds in the treatment of various diseases, such as inflammatory and neurodegenerative diseases, hypertension, atherosclerosis, and others, could also be explored.